Cas no 1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester)

Benzoic acid,4-methyl-, 3-methylphenyl ester structure
1711-35-9 structure
Product Name:Benzoic acid,4-methyl-, 3-methylphenyl ester
CAS No:1711-35-9
MF:C15H14O2
MW:226.270464420319
CID:117984
PubChem ID:230518
Update Time:2025-04-18

Benzoic acid,4-methyl-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methyl-, 3-methylphenyl ester
    • Benzyl p-toluate
    • CS-0153079
    • 1711-35-9
    • DS-8198
    • Benzoic acid, 4-methyl-, phenylmethyl ester
    • p-Toluic acid, benzyl ester
    • SCHEMBL9409652
    • NSC25467
    • Benzyl4-methylbenzoate
    • Benzyl 4-methylbenzoate
    • NSC-25467
    • SCHEMBL6057219
    • 5467-99-2
    • Benzyl 4-methylbenzoate #
    • AKOS003442383
    • LNXGEZSXCGDUSD-UHFFFAOYSA-N
    • DTXSID90282338
    • Benzyl-4-methylbenzoate
    • MFCD04347391
    • AM83217
    • Inchi: 1S/C15H14O2/c1-12-7-9-14(10-8-12)15(16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: LNXGEZSXCGDUSD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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